Cas no 90085-60-2 ((2,5-Dimethyl-1,4-phenylene)diboronic acid)

• Product Name: (2,5-Dimethyl-1,4-phenylene)diboronic acid
• CAS No: 90085-60-2
• MF: C₈H₁₂B₂O₄
• MW: 193.800482749939
• CID: 2811902
• PubChem ID: 22174241
• Update Time: 2025-04-21

(2,5-Dimethyl-1,4-phenylene)diboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-1,4-phenylene)diboronicacid
• SCHEMBL3928078
• (2,5-Dimethyl-1,4-phenylene)diboronic acid
• DTXSID60623234
• 90085-60-2

• Inchi： 1S/C8H12B2O4/c1-5-3-8(10(13)14)6(2)4-7(5)9(11)12/h3-4,11-14H,1-2H3
• InChI Key： CGCUBHLGWWXABY-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C)C(B(O)O)=CC=1C)O

Computed Properties

• Exact Mass: 194.0921692Da
• Monoisotopic Mass: 194.0921692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų